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Compound of Interest

Compound Name:

Tert-butyl 4-(2-

hydroxyethyl)piperazine-1-

carboxylate

Cat. No.: B153296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting point of tert-butyl 4-(2-
hydroxyethyl)piperazine-1-carboxylate, a key building block in pharmaceutical synthesis.

This document outlines the reported physical characteristics, experimental protocols for melting

point determination, and a generalized workflow for this analytical procedure.

Physicochemical Properties
Tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate is a bifunctional molecule

incorporating a piperazine ring, a protected amine (Boc group), and a primary alcohol. Its

structure makes it a versatile intermediate in the synthesis of various active pharmaceutical

ingredients (APIs). The melting point is a crucial physical property for identification, purity

assessment, and process control.

Melting Point Data
The reported melting point for tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate varies

slightly across different commercial suppliers, which may be attributed to minor differences in

purity or analytical methodology. The compound is often described as a low melting solid or a
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viscous liquid at room temperature.[1] A summary of the reported melting point ranges is

provided below.

Data Source Reported Melting Point (°C)

ChemicalBook 38-42[2]

Oakwood Chemical 38-42[3]

BIOSYNCE 45-52[4]

Note: The observed melting range can be an indicator of sample purity. Pure, crystalline

compounds typically exhibit a sharp melting point with a narrow range (0.5-1.0°C), while

impurities can lead to a depression and broadening of the melting range.

Experimental Protocol: Melting Point Determination
This section details a standardized procedure for determining the melting point of tert-butyl 4-
(2-hydroxyethyl)piperazine-1-carboxylate using a modern digital melting point apparatus.

Principle
The melting point is determined by heating a small, finely powdered sample in a capillary tube

and observing the temperature range over which the solid transitions into a liquid.

Materials and Equipment
Sample: Tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate (finely powdered)

Apparatus: Digital melting point apparatus (e.g., Mel-Temp or similar)

Tools: Capillary tubes (one end sealed), spatula, watch glass

Procedure
Sample Preparation:

Place a small amount of the compound on a clean, dry watch glass.
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Carefully press the open end of a capillary tube into the sample, forcing a small amount of

the solid into the tube.

Invert the tube and gently tap it on a hard surface to pack the solid into the sealed end. A

sample height of 2-3 mm is ideal.

Initial Rapid Determination (Optional but Recommended):

Insert the prepared capillary tube into the heating block of the apparatus.

Set a rapid heating rate (e.g., 10-20°C per minute) to quickly determine an approximate

melting range. This helps in setting the parameters for a more accurate measurement.

Accurate Melting Point Determination:

Allow the apparatus to cool to at least 20°C below the approximate melting point

observed.

Insert a new, properly prepared capillary tube.

Set the heating rate to a slow, controlled ramp (e.g., 1-2°C per minute) starting from a

temperature about 10-15°C below the expected melting point.

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (T1).

Continue heating at the slow rate and record the temperature at which the last solid crystal

melts (T2).

The melting point is reported as the range T1 - T2.

Confirmation:

Repeat the accurate determination at least twice with fresh samples to ensure consistency

and reproducibility.

Workflow and Process Visualization
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The following diagrams illustrate the logical flow of the experimental procedure for determining

the melting point of a chemical compound.

Sample Preparation
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Set Heating Program
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Caption: Experimental workflow for melting point determination.

This guide provides essential technical information for professionals working with tert-butyl 4-
(2-hydroxyethyl)piperazine-1-carboxylate. Adherence to standardized protocols is critical for

obtaining accurate and reproducible data, which is fundamental to research, development, and

quality control in the pharmaceutical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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